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Compound of Interest

Compound Name: Dimethylenastron

Cat. No.: B1670673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dimethylenastron is a potent and specific cell-permeable inhibitor of the mitotic kinesin Eg5

(also known as KSP or KIF11), a motor protein essential for the formation of the bipolar mitotic

spindle.[1][2][3][4] Inhibition of Eg5 leads to mitotic arrest and subsequent apoptosis, making it

a target for anti-cancer drug development.[1][2][4] This document provides detailed information

on the solubility and stability of Dimethylenastron in Dimethyl Sulfoxide (DMSO), along with

protocols for its preparation and storage, and an overview of its mechanism of action.

Physicochemical Properties
Property Value Reference

Molecular Formula C₁₆H₁₈N₂O₂S [3]

Molecular Weight 302.39 g/mol [5][6]

CAS Number 863774-58-7 [5][6]

Appearance White to off-white solid [6]
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The solubility of Dimethylenastron in DMSO is a critical factor for the preparation of stock

solutions for in vitro and in vivo studies. It is highly soluble in fresh, anhydrous DMSO.

However, it is important to note that DMSO is hygroscopic and the absorption of moisture can

significantly reduce the solubility of Dimethylenastron.[1][6] Therefore, the use of fresh, high-

quality DMSO is strongly recommended.

Solubility in DMSO
Molar
Concentration

Notes Reference

55 mg/mL 181.88 mM --- [7]

60 mg/mL 198.41 mM

Use of fresh DMSO is

advised as moisture

can decrease

solubility.

[1][5]

100 mg/mL 330.70 mM

Ultrasonic assistance

may be required. Use

of newly opened

DMSO is critical due

to its hygroscopic

nature.

[6]

Stability and Storage
Proper storage of Dimethylenastron, both in its solid form and as a DMSO stock solution, is

crucial to maintain its biological activity and ensure experimental reproducibility.

Solid Form
Storage Temperature Duration Reference

-20°C 3 years [6]

4°C 2 years [6]

DMSO Stock Solution
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Storage
Temperature

Duration Recommendations Reference

-80°C 2 years

Recommended for

long-term storage.

Aliquot to avoid

repeated freeze-thaw

cycles.

[6]

-20°C 1 year

Suitable for shorter-

term storage.

Aliquoting is also

recommended.

[6]

General Recommendations:

Avoid Repeated Freeze-Thaw Cycles: While some compounds are stable through multiple

freeze-thaw cycles, it is best practice to aliquot stock solutions into single-use volumes to

minimize potential degradation.[8][9][10]

Influence of Water: The presence of water in DMSO can lead to compound degradation over

time.[11][12] Always use anhydrous DMSO for preparing stock solutions.

Concentration: Higher concentration stock solutions (e.g., 10 mM or higher) are generally

more stable.[10]

Mechanism of Action
Dimethylenastron exerts its anti-mitotic effect by specifically targeting the motor protein Eg5.

[1][2] Eg5 is a member of the kinesin-5 family and plays a critical role in establishing and

maintaining the bipolar mitotic spindle during cell division.[4]
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Caption: Mechanism of Dimethylenastron action.

By inhibiting the ATPase activity of Eg5, Dimethylenastron prevents the motor protein from

sliding microtubules apart.[13] This leads to the failure of centrosome separation and the

formation of a monopolar spindle, which in turn triggers the spindle assembly checkpoint,

causing cell cycle arrest in mitosis and ultimately leading to apoptosis.[4] Additionally,

Dimethylenastron has been shown to activate the PI3K/Akt pathway, resulting in the

transcriptional upregulation of Hsp70.[2]

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Dimethylenastron in

DMSO.
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Workflow for Preparing Dimethylenastron Stock Solution
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Preparation

Start

Accurately weigh
Dimethylenastron powder

Transfer powder to a
sterile microcentrifuge tube

Add appropriate volume of
anhydrous DMSO

Vortex to dissolve.
Use sonication if necessary.

Store at -20°C or -80°C

End
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Storage and Handling

Freshly Prepared
Stock Solution

Aliquot into single-use
volumes in sterile tubes

Clearly label each aliquot
(Name, Conc., Date)

Store at -80°C for long-term
or -20°C for short-term

Thaw a single aliquot at
room temperature for use

For Use

Dilute to working concentration
in appropriate buffer/medium

Discard any unused portion
of the thawed aliquot

Experiment

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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